Cas no 2298930-81-9 (Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate)

• Product Name: Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate
• CAS No: 2298930-81-9
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 6044395
• PubChem ID: 165912341
• Update Time: 2025-06-13

Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate
• 2298930-81-9
• EN300-3720414
• Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate

• Inchi： 1S/C16H19NO3/c1-2-11-19-15-9-6-10-17(12-15)16(18)20-13-14-7-4-3-5-8-14/h1,3-5,7-8,15H,6,9-13H2
• InChI Key： VWGPZBXRJHEFLU-UHFFFAOYSA-N
• SMILES： O(CC#C)C1CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate

Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate (CAS No. 2298930-81-9): A Comprehensive Overview

Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate (CAS No. 2298930-81-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry. This article provides a detailed overview of Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate, including its chemical properties, synthesis methods, and potential applications in drug discovery.

Chemical Properties and Structure

Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate is a complex organic molecule with the molecular formula C₁₆H₁₇NO₃. The compound features a piperidine ring, a benzyl group, and a propargyloxy substituent, which collectively contribute to its unique chemical properties. The presence of the propargyloxy group introduces a triple bond, making the molecule highly reactive and suitable for various chemical transformations. The benzyl group adds aromatic character and stability to the molecule, enhancing its solubility in organic solvents.

The molecular weight of Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate is approximately 275.30 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

Synthesis Methods

The synthesis of Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-hydroxypiperidine with benzyl chloroformate to form the benzyl carbamate intermediate, followed by substitution with propargyl alcohol under basic conditions. This method yields high purity products with good yields.

An alternative synthetic route involves the use of palladium-catalyzed coupling reactions. For instance, the Sonogashira coupling reaction can be employed to introduce the propargyloxy group onto a preformed piperidine derivative. This method offers excellent functional group tolerance and can be adapted to synthesize a range of substituted analogs.

Applications in Drug Discovery

Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate has shown promise as a lead compound in drug discovery due to its unique structural features and reactivity. One area of particular interest is its potential as a scaffold for developing new central nervous system (CNS) drugs. The piperidine ring is known to interact favorably with various neurotransmitter receptors, making it an attractive moiety for designing ligands that modulate these receptors.

Recent studies have explored the use of Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate as a precursor for synthesizing selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders, and the introduction of the propargyloxy group has been shown to enhance the binding affinity of these compounds for serotonin transporters.

In addition to CNS applications, Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate has also been investigated for its potential as an antiviral agent. Research has demonstrated that compounds derived from this scaffold exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The propargyloxy group plays a crucial role in enhancing the antiviral potency by facilitating interactions with viral enzymes.

Clinical Trials and Future Prospects

The clinical development of compounds derived from Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate is an active area of research. Several derivatives have entered preclinical and early-stage clinical trials for various indications, including neurological disorders and viral infections. Preliminary results have been promising, with some compounds showing favorable pharmacokinetic profiles and safety profiles.

One notable example is a derivative that has shown efficacy in reducing symptoms of depression in animal models without significant side effects. This compound is currently undergoing Phase I clinical trials to evaluate its safety and tolerability in humans. If successful, it could represent a new class of antidepressants with improved therapeutic outcomes.

In conclusion, Benzyl 3-(prop-2-yn-1-yloxy)piperidine-1-carboxylate (CAS No. 2298930-81-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents across various disease areas. Ongoing research continues to uncover new applications and derivatives, highlighting its importance in modern drug discovery efforts.